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Compound Focus: Eu(fod)3-d30

CAS No.: 56689-47-5

Cat. No.: S3560025

Get Quote

The table below summarizes the core identifying information and example suppliers for Eu(fod)3-d30.

Property Description

CAS Number 56689-47-5 [1]

Chemical Name Europium(III)-tris(1,1,1,2,2,3,3-heptafluoro-7,7-dimethyl-4,6-octanedionate)-d30

[1]

Molecular
Formula

C₃₀H₃D₃₀EuF₂₁O₆ [1]

Molecular Weight 1070.69 g/mol [1]

Appearance Solid (information inferred from non-deuterated analogue) [2]

Key Application Used as a shift reagent for NMR spectroscopy [1].

Supplier Product Description Packing
Price (as of search
date)

American Custom Chemicals
Corporation

EU(FOD)3-D30 95.00%
[1]

5 mg [1] $501.46 [1]
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Important Handling and Structural Considerations

Although a precise protocol is unavailable, the search results highlight critical handling properties and

structural behaviors that must be considered during solution preparation.

Handling and Solubility: The non-deuterated form of Eu(fod)₃ is described as a solid that is soluble in
organic solvents and insoluble in water [2]. It is also hygroscopic and should be protected from
light and stored under nitrogen [2]. These properties strongly suggest that preparation should be

conducted in a dry environment using anhydrous, deuterated organic solvents.
Solution Structure and Equilibria: An NMR study of regular Eu(fod)₃ reveals that its solution behavior

is complex and crucial for its function [3]. The complex can oligomerize (self-associate) in apolar
solvents but shifts towards a monomeric form in associative solvents like dimethyl sulfoxide (DMSO)

or acetonitrile (CH₃CN) [3]. The magnitude of the paramagnetic shifts it induces is directly related
to these equilibria [3].

This relationship between solvent choice and complex state can be visualized in the following workflow:

Start: Prepare Eu(fod)₃-d₃₀ Solution

Choose NMR Solvent

Aprotic Polar Solvent
(e.g., DMSO-d₆, CD₃CN)

 

Aprotic Apolar Solvent
(e.g., CDCl₃, C₆D₆)

 

Equilibrium shifts to
Monomeric Form

Equilibrium shifts to
Self-associated Form

Sharp ¹⁹F NMR signals
Predictable paramagnetic effects

Broadened ¹⁹F NMR signals
Complex paramagnetic effects
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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